Cas no 330562-46-4 (Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro-)

• Product Name: Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro-
• CAS No: 330562-46-4
• MF: C₇BrF₁₅O₂
• MW: 480.953754425049
• MDL: MFCD03094416
• CID: 304422
• PubChem ID: 2769361
• Update Time: 2025-07-09

Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro-
• (1-Bromo)perfluoro-2,5-dioxanonane
• 1-[2-[bromo(difluoro)methoxy]-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluorobutane
• 1-BROMOPERFLUORO-2,5-DIOXANONANE
• PC7126
• FT-0644434
• BCP14051
• 330562-46-4
• PERFLUORO-2,5-DIOXANONYL BROMIDE
• A821592
• AKOS015833840
• DTXSID30377691
• MFCD03094416
• 1-(2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy)-1,1,2,2,3,3,4,4,4-nonafluorobutane

• MDL： MFCD03094416
• Inchi： 1S/C7BrF15O2/c8-7(22,23)25-6(20,21)5(18,19)24-4(16,17)2(11,12)1(9,10)3(13,14)15
• InChI Key： AWVFMOQHHHUYSE-UHFFFAOYSA-N
• SMILES： BrC(OC(C(OC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 479.88400
• Monoisotopic Mass: 479.88421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Boiling Point: 115
• PSA: 18.46000
• LogP: 5.57610

Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro-

Compound CAS No 330562-46-4: A Comprehensive Overview

The compound with CAS No 330562-46-4, commonly referred to as Butane,1-[2-(bromodifluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2,3,3,4,4,4-nonafluoro-, is a highly fluorinated organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in advanced materials and chemical synthesis. Its structure is characterized by a butane backbone with multiple fluorine substituents and a bromodifluoromethoxy group attached to the second carbon atom. The presence of fluorine atoms significantly influences its physical and chemical properties.

Recent studies have highlighted the importance of highly fluorinated compounds like Butane... in various industrial applications. Fluorine substitution is known to enhance thermal stability and chemical resistance in organic compounds. This makes such compounds ideal for use in high-performance materials such as polymers and coatings. For instance, research published in the Journal of Fluorine Chemistry has demonstrated that fluorinated alkanes exhibit exceptional resistance to UV degradation and oxidation compared to their non-fluorinated counterparts.

The synthesis of Butane... involves a multi-step process that typically begins with the preparation of intermediate fluorinated alcohols. These intermediates are then subjected to nucleophilic substitution reactions to introduce the bromodifluoromethoxy group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency of these reactions.

One of the most promising applications of Butane... lies in its potential use as a precursor for advanced fluoropolymers. These polymers are widely used in industries such as aerospace and electronics due to their excellent thermal stability and electrical properties. Additionally, the compound has shown potential as a flame retardant additive in polymer formulations. Research conducted at leading institutions has demonstrated that incorporating Butane... into polymer matrices significantly enhances their fire resistance without compromising mechanical properties.

The environmental impact of highly fluorinated compounds has also been a topic of interest among researchers. While these compounds offer numerous benefits, concerns about their persistence in the environment have led to increased scrutiny. Recent studies have focused on developing methods for the safe disposal and recycling of such compounds to minimize their environmental footprint.

In conclusion, Butane... (CAS No 330562-46-4) is a versatile compound with significant potential in various industrial applications. Its unique chemical structure and properties make it an attractive candidate for use in advanced materials and chemical synthesis. As research continues to uncover new applications and improve synthesis methods for this compound, it is likely to play an increasingly important role in modern chemistry.